Cas no 6214-32-0 (1,2-Butadiene, 1-bromo-3-methyl-)

• Product Name: 1,2-Butadiene, 1-bromo-3-methyl-
• CAS No: 6214-32-0
• MF: C₅H₇Br
• MW: 147.013080835342
• CID: 456590
• PubChem ID: 11051811
• Update Time: 2025-07-16

1,2-Butadiene, 1-bromo-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,2-Butadiene, 1-bromo-3-methyl-
• 1-bromo-3-methylbuta-1,2-diene
• 1-bromo-3,3-dimethylallene
• 6214-32-0
• SCHEMBL11322970
• 3,3-Dimethyl-1-bromoallene
• DTXSID90453329
• 1,1-dimethyl-3-bromoallene
• HEYFMOCDPOXERD-UHFFFAOYSA-N

• Inchi： 1S/C5H7Br/c1-5(2)3-4-6/h4H,1-2H3
• InChI Key： HEYFMOCDPOXERD-UHFFFAOYSA-N
• SMILES： BrC=C=C(C)C

Computed Properties

• Exact Mass: 145.97311
• Monoisotopic Mass: 145.97311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 82.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Additional information on 1,2-Butadiene, 1-bromo-3-methyl-

Professional Introduction to 1,2-Butadiene, 1-bromo-3-methyl- (CAS No. 6214-32-0) and Its Recent Applications in Chemical and Pharmaceutical Research

The compound 1,2-Butadiene, 1-bromo-3-methyl- (CAS No. 6214-32-0) is a significant intermediate in organic synthesis, particularly in the development of fine chemicals and pharmaceuticals. Its unique structural features—comprising a brominated butadiene backbone with a methyl substituent—make it a versatile building block for various synthetic pathways. This introduction explores the compound's properties, synthesis methods, and recent advancements in its application within the pharmaceutical and chemical industries.

Chemical Structure and Properties: The molecular formula of 1,2-Butadiene, 1-bromo-3-methyl- is C₅H₈Br, reflecting its five-carbon chain with bromine at the first position and a methyl group at the third. This arrangement imparts distinct reactivity, making it useful in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. The presence of a bromine atom enhances electrophilic substitution reactions, while the methyl group influences steric and electronic effects on adjacent reactive sites.

Synthetic Pathways: The synthesis of 1,2-Butadiene, 1-bromo-3-methyl- typically involves the bromination of 3-methylbutadiene or selective functionalization of butadiene derivatives. Recent studies have optimized these processes using catalytic systems that improve yield and selectivity while minimizing byproducts. For instance, palladium-catalyzed bromination has been employed to achieve regioselective bromination at the terminal carbon of the butadiene chain, ensuring high purity and efficiency.

Pharmaceutical Applications: In pharmaceutical research, 1,2-Butadiene, 1-bromo-3-methyl- serves as a precursor for biologically active molecules. Its incorporation into heterocyclic frameworks has led to novel compounds with potential therapeutic effects. For example, derivatives of this compound have been investigated for their antimicrobial properties, with modifications at the bromine or methyl positions enhancing activity against resistant strains of bacteria. Additionally, its role in synthesizing kinase inhibitors has gained attention due to its ability to form stable intermediates that facilitate drug-target interactions.

Recent Research Developments: Advances in computational chemistry have enabled more precise predictions of reaction outcomes involving 1,2-Butadiene, 1-bromo-3-methyl-, allowing researchers to design experiments with greater efficiency. Machine learning models have been trained to predict optimal reaction conditions for bromination and coupling reactions using this compound as a key intermediate. Furthermore, green chemistry approaches have been explored to develop solvent-free or water-based synthetic routes, aligning with sustainability goals in pharmaceutical manufacturing.

The compound's utility extends beyond pharmaceuticals into materials science. Researchers have utilized 1,2-Butadiene, 1-bromo-3-methyl- to develop polymers with tailored properties for use in coatings and adhesives. Its ability to undergo polymerization under controlled conditions results in materials with enhanced durability and flexibility. Recent innovations include its incorporation into conductive polymers for electronic applications, where its bromine substituent facilitates dopant integration for improved charge transport.

Industrial-Scale Production: Scaling up the synthesis of 1,2-Butadiene, 1-bromo-3-methyl- presents challenges that modern chemical engineering addresses through continuous flow reactors and advanced purification techniques. These methods reduce waste generation and improve cost-effectiveness while maintaining high product quality. Industrial partners are increasingly adopting these technologies to meet growing demand from both pharmaceutical and specialty chemical sectors.

Future Prospects: The future of 1,2-Butadiene, 1-bromo-3-methyl- lies in expanding its applications through interdisciplinary collaboration. Integrating insights from organic chemistry with bioinformatics could unlock new therapeutic uses by identifying novel targets for derivatives of this compound. Meanwhile，in materials science，exploring its role in nanotechnology may lead to breakthroughs in drug delivery systems and smart materials capable of responding to environmental stimuli.

In conclusion,1,2-butadiene, 1-bromo,3-methyl-(CAS No.^6214^-32^-0) remains a cornerstone intermediate with broad utility across multiple scientific domains.^Recent^research highlights its growing importance^in pharmaceutical development^and material innovation.^As synthetic methodologies continue^to evolve,this^compound will undoubtedly play^a central role^in advancing both academic research^and industrial applications.^